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Introduction

4-Ethyloctanal is a versatile fragrance ingredient with a complex and multifaceted olfactory
profile. This aldehyde is characterized by a unique combination of floral, waxy, fatty, milky,
citrus, and fruity notes, making it a valuable component in the creation of a wide array of
fragrances.[1] Its application extends from fine fragrances and personal care products, such as
soaps and lotions, to household items like air fresheners and cleaning agents.[1][2][3] This
document provides detailed application notes, experimental protocols, and data presentation
for the effective use of 4-Ethyloctanal in perfumery and related research.

Beyond its use in fragrances, 4-Ethyloctanal has been identified as a significant molecule in
chemical communication, particularly in mammalian systems. It acts as a primer pheromone in
goats, initiating a cascade of physiological events necessary for reproduction, highlighting its
potential for broader biological and drug development research.[1][4]

Olfactory Profile and Applications

4-Ethyloctanal possesses a distinctive orange and costus-like odor, contributing a green and
floral note to fragrance compositions.[2][3] Its complex scent profile allows for its use in a
variety of fragrance families.
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Table 1: Olfactory Descriptors for 4-Ethyloctanal

Olfactory Descriptor

Associated Nuances

Floral Green, fresh

Waxy Fatty, clean

Fatty Rich, animalic

Milky Creamy, lactonic

Citrus Orange-like, fresh

Fruity Berry-like
Source:[1]

The recommended usage level of 4-Ethyloctanal in a perfumed article typically ranges from

0.005 to 10 weight percent, with a preferred range of 0.1 to 8 weight percent, and most

preferably from 0.5 to 5 weight percent.[2][3]

Physicochemical Properties

A clear, colorless liquid, 4-Ethyloctanal is soluble in ethanol and many non-polar solvents, but

insoluble in water.[5]

Table 2: Physicochemical Properties of 4-Ethyloctanal

Property Value

Molecular Formula C10H200

Molecular Weight 156.27 g/mol

Boiling Point 201.00 to 203.00 °C @ 760.00 mm Hg
Density 0.834 - 0.842 g/cm?3 (at 20°C)

Refractive Index

1.427 - 1.434 (at 20°C)

Solubility

Insoluble in water; soluble in ethanol
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Source:[5][6]

Experimental Protocols
Incorporation into Fragrance Formulations

The following protocol describes a general method for incorporating 4-Ethyloctanal into a
fragrance concentrate.

Objective: To prepare a fragrance concentrate containing 4-Ethyloctanal.

Materials:

4-Ethyloctanal

Other fragrance raw materials (essential oils, aroma chemicals)

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Calibrated pipettes or digital scale

Protocol:

Preparation of the Fragrance Base: Weigh or pipette the individual fragrance raw materials
(excluding 4-Ethyloctanal) into a clean glass beaker according to the desired formulation.

e Blending: Gently stir the mixture with a glass rod until a homogenous solution is achieved.

» Addition of 4-Ethyloctanal: Weigh or pipette the desired amount of 4-Ethyloctanal and add
it to the fragrance base.

e Final Blending: Stir the mixture thoroughly to ensure complete incorporation of 4-
Ethyloctanal.

o Maturation: Cover the beaker and allow the concentrate to mature for a specified period
(typically 24-72 hours) at room temperature to allow the fragrance notes to meld.
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« Dilution (optional): The fragrance concentrate can then be diluted with ethanol to the desired
concentration for the final product (e.g., Eau de Parfum, Eau de Toilette).

Example Formulation: A patent for the use of 4-Ethyloctanal provides the following example of
a fragrance formulation:

Table 3: Example Fragrance Formulation Incorporating 4-Ethyloctanal

Ingredient Parts by Weight
Aldehyde C-12 MNA (10% in DEP) 5
Linalool 10
Linalyl Acetate 10
Phenyl Ethyl Alcohol 10
Terpineol 5
Geraniol 5
Cyclamen Aldehyde 5
Lilial 10
Lyral 10
Hedione 15
Galaxolide (50% in DEP) 10
4-Ethyloctanal 5
Dipropylene Glycol (DPG) 10
Total 110

This formulation is described as having a green, floral note, partially attributed to the inclusion
of 4-Ethyloctanal.[3]

Stability Testing
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This protocol outlines a method for assessing the stability of a fragrance containing 4-
Ethyloctanal in a consumer product base (e.g., lotion).

Objective: To evaluate the physical and chemical stability of a fragrance containing 4-
Ethyloctanal in a lotion base over time and under various conditions.

Materials:

o Fragrance concentrate containing 4-Ethyloctanal

o Lotion base

e Glass jars with airtight lids

 Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C)

e UV light chamber

e pH meter

e Viscometer

Protocol:

o Sample Preparation: Incorporate the fragrance concentrate into the lotion base at a
predetermined concentration (e.g., 0.5% w/w). Mix thoroughly until homogenous.

« Initial Analysis: Immediately after preparation, analyze the initial properties of the fragranced
lotion:

o

Odor: Evaluate the scent profile.

Color: Observe the color.

[¢]

[e]

pH: Measure the pH.

[e]

Viscosity: Measure the viscosity.
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o Storage Conditions: Aliquot the fragranced lotion into separate glass jars and store them
under the following conditions:

[e]

4°C (refrigerated)

o

25°C / 60% RH (room temperature)

[¢]

40°C (accelerated aging)

[e]

UV light exposure (cycled)

o Periodic Evaluation: At specified time points (e.g., 1, 2, 4, 8, and 12 weeks), remove samples
from each storage condition and evaluate for any changes in odor, color, pH, and viscosity
compared to the initial analysis and the control sample stored at 4°C.

o Data Analysis: Record all observations and measurements. A significant change in any of the
parameters indicates potential instability.

Storage Conditions

»| UV Light

Preparation Initial Analysis (T=0) 40°C Periodic Evaluation Data Analysis

Prepare Fragranced Odor, Color, pH, Weekly/Monthly Compare to T=0
Lotion Viscosity Analysis Analysis and Control

25°C/60% RH

\ 4

4°C
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Diagram 1: Stability Testing Workflow for a Fragranced Product.

Sensory Evaluation

This protocol describes a triangle test to determine if there is a perceivable difference between
a standard fragrance and a fragrance containing 4-Ethyloctanal.

Objective: To determine if the addition of 4-Ethyloctanal to a fragrance accord is sensorially
perceptible.

Materials:

o Standard fragrance accord (without 4-Ethyloctanal)
» Test fragrance accord (with 4-Ethyloctanal)

o Ethanol (perfumer's grade) for dilution

o Perfume blotters

e Sensory panel of trained evaluators (minimum of 15)
o Odor-free sensory evaluation booths

Protocol:

o Sample Preparation: Dilute both the standard and test fragrance accords to a suitable
concentration in ethanol (e.g., 10%).

e Coding: Code the samples with random three-digit numbers.

o Triangle Test Setup: For each panelist, present three coded blotters. Two blotters will be
dipped in the same fragrance (either standard or test), and one will be different. The order of
presentation should be randomized for each panelist.

o Evaluation: Instruct each panelist to sniff the three blotters from left to right and identify the
sample that is different from the other two.

» Data Collection: Record the responses from each panelist.
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« Data Analysis: Analyze the results using a statistical table for triangle tests to determine if the
number of correct identifications is statistically significant (p < 0.05).

Preparation
Prepare Standard Prepare Test Fragrance
Fragrance (with 4-Ethyloctanal)
Test Setup
Present 3 Coded Samples

(2 Same, 1 Different)

Evaluation

Panelist Identifies
the Odd Sample

Statistical Analysis
of Correct Identifications

Click to download full resolution via product page

Diagram 2: Sensory Evaluation Workflow using a Triangle Test.

Safety and Regulatory Information

4-Ethyloctanal is listed as a fragrance ingredient by the International Fragrance Association
(IFRA). As with all fragrance materials, it is essential to adhere to the concentration limits and
guidelines established by IFRA and other regulatory bodies to ensure consumer safety. A
comprehensive safety assessment, including considerations for skin sensitization, should be
conducted for any final product containing this ingredient.
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Signaling Pathways and Interactions

While specific signaling pathway diagrams for 4-Ethyloctanal's interaction with olfactory
receptors are not available, its mechanism of action is understood to follow the general
principles of olfaction. As a volatile aldehyde, it binds to specific G-protein coupled receptors in
the olfactory epithelium, triggering a signaling cascade that results in the perception of its
characteristic scent.

Its role as a primer pheromone in goats suggests a more complex interaction with the
endocrine system, likely involving the stimulation of the gonadotropin-releasing hormone
(GnRH) pulse generator.[1] This highlights a potential area for further research into its
biological activity.

Stimulus Receptor Binding Signaling Cascade Cellular Response

Olfactory Receptor
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Diagram 3: General Olfactory Signaling Pathway.

Conclusion

4-Ethyloctanal is a valuable and versatile aroma chemical with a complex and desirable
olfactory profile. Its successful application in perfumery requires a thorough understanding of
its scent characteristics, physicochemical properties, and performance in various product
bases. The protocols and information provided in this document offer a comprehensive guide
for researchers, scientists, and drug development professionals to effectively utilize 4-
Ethyloctanal in their formulations and research endeavors. Further investigation into its
substantivity, stability in a wider range of consumer products, and its specific interactions with
other fragrance ingredients will continue to enhance its application in the fragrance industry
and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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